Cas no 89862-58-8 (2,6-Pyridinedicarbothioic acid, S-[3-(acetyloxy)butyl] ester)

2,6-Pyridinedicarbothioic acid, S-[3-(acetyloxy)butyl] ester structure
89862-58-8 structure
Product Name:2,6-Pyridinedicarbothioic acid, S-[3-(acetyloxy)butyl] ester
CAS No:89862-58-8
MF:C13H14NO4S2
MW:312.384561061859
CID:586852
PubChem ID:71326580
Update Time:2025-04-19

2,6-Pyridinedicarbothioic acid, S-[3-(acetyloxy)butyl] ester Chemical and Physical Properties

Names and Identifiers

    • 2,6-Pyridinedicarbothioic acid, S-[3-(acetyloxy)butyl] ester
    • 6-(3-acetyloxybutylsulfanylcarbonyl)pyridine-2-carbothioate
    • 89862-58-8
    • DTXSID30755738
    • 6-({[3-(Acetyloxy)butyl]sulfanyl}carbonyl)pyridine-2-carbothioate
    • Inchi: 1S/C13H15NO4S2/c1-8(18-9(2)15)6-7-20-13(17)11-5-3-4-10(14-11)12(16)19/h3-5,8H,6-7H2,1-2H3,(H,16,19)/p-1
    • InChI Key: IGKQPUIRLKAQCV-UHFFFAOYSA-M
    • SMILES: S(C(C1C=CC=C(C(=O)[S-])N=1)=O)CCC(C)OC(C)=O

Computed Properties

  • Exact Mass: 312.03642527g/mol
  • Monoisotopic Mass: 312.03642527g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 8
  • Complexity: 375
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 99.6Ų
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